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Compound of Interest

Compound Name: 3-(Pyridin-2-yloxy)benzaldehyde

Cat. No.: B164669 Get Quote

CAS Number: 137386-78-8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(Pyridin-2-yloxy)benzaldehyde,

a versatile chemical intermediate with significant potential in pharmaceutical and materials

science research. This document details its chemical and physical properties, outlines a

probable synthetic route with a detailed experimental protocol, and explores its application in

drug discovery, particularly in the context of neurological disorders.

Chemical and Physical Properties
3-(Pyridin-2-yloxy)benzaldehyde is a solid, typically appearing as a yellow to light brown

powder.[1] Its structure, featuring a pyridine ring linked to a benzaldehyde moiety via an ether

bond, imparts a unique combination of reactivity and solubility, making it a valuable building

block in organic synthesis.[1]

Table 1: Physicochemical Properties of 3-(Pyridin-2-yloxy)benzaldehyde
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Property Value Reference

CAS Number 137386-78-8 [1][2]

Molecular Formula C₁₂H₉NO₂ [1]

Molecular Weight 199.21 g/mol [1]

Appearance Yellow to light brown powder [1]

Melting Point 115-120 °C [1]

Purity ≥ 96% (HPLC) [1]

Storage Conditions Store at 0-8°C [1]

Synthesis
The synthesis of 3-(Pyridin-2-yloxy)benzaldehyde can be achieved via a Williamson ether

synthesis. This method involves the nucleophilic substitution of a halide by an alkoxide. In this

case, the sodium salt of 3-hydroxybenzaldehyde acts as the nucleophile, attacking the

electrophilic carbon of 2-chloropyridine.

Experimental Protocol: Synthesis of 3-(Pyridin-2-
yloxy)benzaldehyde
This protocol is based on the general procedure for the synthesis of analogous pyridinyloxy-

benzaldehyde derivatives.

Materials and Reagents:

3-Hydroxybenzaldehyde

2-Chloropyridine

Sodium Hydride (NaH), 60% dispersion in mineral oil

Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate
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Brine (saturated aqueous NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Silica gel for column chromatography

Reaction Scheme:
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Reactants

Reagents & Solvent

Product

3-Hydroxybenzaldehyde Intermediate+ NaH

2-Chloropyridine

NaH

DMF

3-(Pyridin-2-yloxy)benzaldehyde

+ 2-Chloropyridine
in DMF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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